Cas no 2227825-00-3 ((1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol
• CAS No: 2227825-00-3
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 6597636
• PubChem ID: 165898519
• Update Time: 2025-09-18

(1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol
• 3-Pyridinemethanol, 4,6-dichloro-α-methyl-, (αS)-
• (S)-1-(4,6-Dichloropyridin-3-yl)ethan-1-ol
• 2227825-00-3
• EN300-1976687

• Inchi： 1S/C7H7Cl2NO/c1-4(11)5-3-10-7(9)2-6(5)8/h2-4,11H,1H3/t4-/m0/s1
• InChI Key： CPHMTWAGYKYGDE-BYPYZUCNSA-N
• SMILES： C1=NC(Cl)=CC(Cl)=C1[C@H](C)O

Computed Properties

• Exact Mass: 190.9904692g/mol
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 303.4±37.0 °C(Predicted)
• pka: 12.71±0.20(Predicted)

Additional information on (1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol

(1S)-1-(4,6-Dichloropyridin-3-yl)ethan-1-ol: A Comprehensive Overview

The compound (1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol, identified by the CAS number 2227825-00-3, is a chemically synthesized organic molecule with a unique structure and diverse applications. This compound belongs to the class of alcohols and features a chiral center at the carbon atom bearing the hydroxyl group. The molecule's structure consists of a pyridine ring substituted with two chlorine atoms at positions 4 and 6, and an ethanol group attached at position 3. The stereochemistry of the compound is defined by the (1S) configuration, which plays a significant role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of (1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure makes it an ideal candidate for exploring novel chemical reactions and developing advanced materials. For instance, researchers have investigated its role as a chiral catalyst in asymmetric synthesis, where its ability to induce high enantioselectivity has been demonstrated in several model reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dichloropyridine ring. This is followed by the introduction of the ethanol group at position 3 through nucleophilic substitution or other suitable methods. The stereochemistry is controlled during the synthesis to ensure the desired (1S) configuration. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, (1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol has shown promise in drug discovery programs targeting various diseases. Its ability to interact with specific biological targets makes it a valuable lead compound for developing new therapeutic agents. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways associated with cancer and neurodegenerative diseases.

Moreover, this compound has been explored for its role in agrochemicals, particularly as a component in herbicides and pesticides. Its ability to selectively target specific plant or insect species without causing harm to non-target organisms has been a focus of recent research efforts. Field trials have shown encouraging results, suggesting that it could be an effective alternative to traditional chemicals with fewer environmental impacts.

From a materials science perspective, (1S)-1-(4,6-dichloropyridin-3-yl)ethan-1-ol has been investigated for its potential use in creating advanced polymers and coatings. Its unique chemical properties allow for the development of materials with enhanced mechanical strength, thermal stability, and resistance to environmental degradation. Researchers have also explored its use in nanotechnology applications, where its chiral nature could be exploited for creating self-assembling nanostructures.

In conclusion, (1S)-1-(4,6-dichloropyridin-3-yl)ethan-1